Cas no 2549063-58-1 (5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole)

• Product Name: 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• CAS No: 2549063-58-1
• MF: C₁₆H₁₇ClN₄S
• MW: 332.850980520248
• CID: 5315941
• PubChem ID: 154582825
• Update Time: 2025-05-25

5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6747-5312
• 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• AKOS040722819
• 2549063-58-1
• 5-Chloro-4-methyl-2-[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]benzothiazole

• Inchi： 1S/C16H17ClN4S/c1-10-5-18-21(6-10)9-12-7-20(8-12)16-19-15-11(2)13(17)3-4-14(15)22-16/h3-6,12H,7-9H2,1-2H3
• InChI Key： JMRXPFFPUXFKPR-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C(C)=C2N=C1N1CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 332.0862454g/mol
• Monoisotopic Mass: 332.0862454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.2±53.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Additional information on 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

Recent Advances in the Study of 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS: 2549063-58-1)

The compound 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS: 2549063-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including microwave-assisted organic synthesis and flow chemistry, to improve the yield and purity of the compound. Structural modifications, such as the introduction of different substituents on the pyrazole ring, have been explored to optimize its binding affinity to target proteins. These efforts have resulted in the identification of analogs with improved potency and selectivity, paving the way for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole exhibits promising activity against a range of biological targets, including kinases and G protein-coupled receptors (GPCRs). Notably, the compound has shown inhibitory effects on specific kinase pathways implicated in cancer cell proliferation and inflammation. Mechanistic studies using X-ray crystallography and molecular docking have revealed that the compound binds to the ATP-binding site of target kinases, thereby disrupting their enzymatic activity. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Pharmacokinetic evaluations of 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole have highlighted its favorable drug-like properties, including moderate solubility and metabolic stability. However, challenges such as limited oral bioavailability and potential off-target effects have been identified, necessitating further optimization. Recent efforts have focused on formulating the compound as a prodrug or incorporating it into nanoparticle-based delivery systems to enhance its bioavailability and reduce toxicity. These strategies hold promise for overcoming current limitations and advancing the compound toward clinical trials.

In conclusion, 5-chloro-4-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole represents a promising candidate for therapeutic development, with demonstrated activity against key biological targets. Ongoing research aims to address its pharmacokinetic challenges and explore its potential in treating diseases such as cancer and inflammatory disorders. The compound's unique structural features and mechanistic insights provide a solid foundation for future drug discovery efforts, making it a valuable subject of study in the chemical biology and medicinal chemistry communities.